1-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(tetrahydro-2H-pyran-4-yl)urea
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Description
1-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.373. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
One study describes the synthesis of N-hydroxyamide-containing heterocycles, a class of compounds similar in complexity to the specified urea derivative. These compounds exhibit the ability to form complexes with iron(III), suggesting potential applications in chemical sensing or catalysis (J. Ohkanda et al., 1993).
Multicomponent Synthesis Approaches
A separate study outlines a one-pot synthesis method for furano and pyrano pyrimidinones using a three-component reaction, highlighting an efficient approach to synthesizing complex heterocycles similar to the compound (R. Ghorbani‐Vaghei et al., 2015).
Catalytic Applications
Another research effort details the use of urea as an organo-catalyst in the synthesis of densely functionalized pyrans, demonstrating the versatility of urea derivatives in catalysis and synthesis (G. Brahmachari & B. Banerjee, 2014).
Molecular Rearrangements
Further investigation into carbohydrate derivatives reveals a base-induced rearrangement involving hexopyranuronic acid derivatives, demonstrating the dynamic behavior of cyclic compounds under basic conditions and their potential for generating structurally diverse molecules (J. Kiss & W. Arnold, 1981).
Antimicrobial and Antioxidant Properties
Research on the synthesis of benzofuran derivatives, which share a part of the core structure with the compound , indicates potential antimicrobial and antioxidant applications. This suggests that structurally related compounds might also possess these properties (J. Rangaswamy et al., 2017).
Properties
IUPAC Name |
1-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-3-(oxan-4-yl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c20-14(16-11-12-3-1-2-4-15(12)23-16)5-8-18-17(21)19-13-6-9-22-10-7-13/h1-4,11,13-14,20H,5-10H2,(H2,18,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOVZGXIJZFACNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC(=O)NCCC(C2=CC3=CC=CC=C3O2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.